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Despite significant interest in phosphonate and phosphoramidate natural products for their

potent biological activities, the biosynthetic pathway of Phosmidosine C in bacteria remains an

unsolved puzzle within the scientific community. Extensive searches of available scientific

literature and genomic databases have yielded no specific information on the enzymatic steps,

genetic determinants, or regulatory mechanisms responsible for the production of this complex

nucleotide antibiotic.

Phosmidosine C, alongside its related congeners Phosmidosine and Phosmidosine B,

belongs to a unique class of phosphoramidate nucleotide antibiotics. These compounds,

isolated from actinomycete bacteria, specifically Streptomyces sp. RK-16 and Streptomyces

durhameusis, are characterized by a distinctive N-acyl phosphoramidate linkage connecting 8-

oxoadenosine to L-proline.[1][2] While the chemical structures of Phosmidosine and

Phosmidosine B have been elucidated and their total synthesis achieved, the biological

machinery bacteria employ to construct these molecules is currently unknown.[1][3]

One review article briefly mentions Phosmidosine C as part of this family of natural products

isolated from Streptomyces durhameusis, but provides no further structural or biosynthetic

details.[4] This lack of information prevents the construction of a detailed technical guide as

requested. There is no quantitative data on enzyme kinetics or pathway flux, no published

experimental protocols for elucidating the pathway, and consequently, no established pathway

to visualize.
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The biosynthesis of other phosphonate natural products, such as the well-studied antibiotic

fosfomycin, has been characterized in detail in various bacteria, including Streptomyces and

Pseudomonas species.[5][6][7] These pathways typically originate from phosphoenolpyruvate

and involve a key C-P bond-forming step catalyzed by phosphoenolpyruvate mutase.[5][8]

However, the biosynthesis of the phosphoramidate bond (P-N) in molecules like

Phosmidosine C likely involves a distinct and currently uncharacterized enzymatic strategy.

While other natural products containing P-N bonds exist, such as agrocin 84 and

fosfazinomycins, their biosynthetic routes are also not fully understood, though putative gene

clusters have been identified.[4]

The absence of a known biosynthetic gene cluster for the phosmidosines means that

researchers cannot yet employ modern techniques like heterologous expression or targeted

gene knockout studies to unravel the pathway.[9] Without this fundamental genetic information,

any description of the biosynthetic pathway for Phosmidosine C would be purely speculative.

In summary, the core scientific knowledge required to generate an in-depth technical guide on

the biosynthesis of Phosmidosine C is not available in the public domain. The pathway

remains an intriguing black box, awaiting discovery by future research endeavors in natural

product biosynthesis and microbial genomics. Drug development professionals and scientists

interested in this area should be aware that this is a frontier of natural product science, with the

potential for the discovery of novel enzymatic chemistry.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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